6-Chloro-4-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]chromen-2-one

• IUPAC Name: 6-chloro-4-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]chromen-2-one
• InChI: InChI=1S/C20H18ClFN2O2/c21-15-1-6-19-18(12-15)14(11-20(25)26-19)13-23-7-9-24(10-8-23)17-4-2-16(22)3-5-17/h1-6,11-12H,7-10,13H2
• InChI Key: MYDBLFGUCKIUKF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=O)OC3=C2C=C(C=C3)Cl)C4=CC=C(C=C4)F
• Molecular Formula: C20H18ClFN2O2
• Molecular Weight: 372.8 g/mol

Description

The compound is a complex organic molecule that likely contains a chromen-2-one group, a fluorophenyl group, and a piperazine group. These groups are common in many bioactive compounds, including drugs and potential therapeutic agents.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For instance, the piperazine group might participate in reactions with acids and bases, while the chromen-2-one group might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the fluorophenyl and piperazine groups might affect its solubility, stability, and reactivity.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound of interest, have demonstrated antiviral potential. For instance:

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Neuropharmacological Research

The presence of a piperazine ring in our compound suggests potential applications in neuropharmacology . .

Cytotoxicity Studies

In cytotoxicity assays, our compound was tested at a concentration of 50 μM . .

Antitubercular Activity

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Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many compounds containing these functional groups are known to interact with various enzymes and receptors.

Future Directions

The future research directions for this compound could involve further exploration of its biological activity, optimization of its synthesis process, and investigation of its potential applications in medicine or other fields.